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Compound of Interest

Compound Name: UM-164

Cat. No.: B1682698 Get Quote

Technical Support Center: UM-164
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of UM-164, a potent dual c-

Src/p38 kinase inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should I store UM-164 upon receipt?

A: Upon receipt, solid UM-164 should be stored at -20°C. Under these conditions, the

compound is stable for at least three years.

Q2: What is the recommended solvent for preparing stock solutions of UM-164?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of UM-
164. It is soluble in DMSO up to 100 mg/mL.[1] For optimal results, it is crucial to use fresh,

anhydrous DMSO, as moisture can reduce the solubility of the compound.[1]

Q3: How should I store stock solutions of UM-164?

A: Aliquot your DMSO stock solution into single-use vials to avoid repeated freeze-thaw cycles,

which can lead to degradation. These aliquots should be stored at -80°C for long-term stability

(up to one year) or at -20°C for short-term storage (up to one month).[1]

Q4: Is UM-164 soluble in aqueous buffers like PBS or other organic solvents like ethanol?
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A: No, UM-164 is reported to be insoluble in water and ethanol.[1] Therefore, for most cell-

based assays, a concentrated stock solution in DMSO should be prepared and then diluted into

the aqueous culture medium. Ensure the final DMSO concentration is compatible with your

experimental system, typically below 0.5%.

Q5: Is UM-164 sensitive to light?

A: While specific photostability data for UM-164 is not readily available, it is best practice to

handle it as a light-sensitive compound. Protect the solid compound and its solutions from light

by storing them in amber vials or by wrapping containers in aluminum foil. Perform all

experimental manipulations in a subdued light environment whenever possible.

Q6: I observe precipitation when diluting my UM-164 DMSO stock into an aqueous buffer. What

should I do?

A: This is a common issue for compounds with low aqueous solubility. Here are a few

troubleshooting steps:

Decrease the final concentration: You may be exceeding the solubility limit of UM-164 in the

aqueous medium. Try using a lower final concentration.

Increase the solvent concentration: If your experimental system allows, a slightly higher final

concentration of DMSO (e.g., up to 0.5%) might help maintain solubility. Always run a vehicle

control to ensure the solvent concentration does not affect your results.

Use a surfactant or formulating agent: For in vivo studies or specific in vitro applications, a

formulation with a surfactant like Tween® 80 or encapsulation in a delivery vehicle may be

necessary. For example, a suspension for oral administration can be prepared using CMC-

Na.[1]

Q7: How can I check if my UM-164 has degraded?

A: The most reliable way to assess the integrity of your UM-164 is by using a stability-indicating

analytical method, such as High-Performance Liquid Chromatography (HPLC). A fresh,

properly stored sample should be used as a reference. A decrease in the peak area of the

parent compound and the appearance of new peaks would indicate degradation.
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Data Summary
UM-164 Storage and Stability

Form Solvent
Storage
Temperature

Duration Notes

Solid (Powder) - -20°C 3 years
Protect from

light.

Stock Solution DMSO -80°C 1 year

Aliquot to avoid

freeze-thaw

cycles. Use

fresh, anhydrous

DMSO. Protect

from light.

Stock Solution DMSO -20°C 1 month

Aliquot to avoid

freeze-thaw

cycles. Use

fresh, anhydrous

DMSO. Protect

from light.

UM-164 Solubility
Solvent Solubility

DMSO 100 mg/mL

Water Insoluble

Ethanol Insoluble

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of UM-164 in DMSO

Materials:

UM-164 (Molecular Weight: 640.68 g/mol )
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

1. Equilibrate the vial of solid UM-164 to room temperature before opening to prevent

moisture condensation.

2. Weigh out the desired amount of UM-164. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 6.41 mg of UM-164.

3. Add the appropriate volume of anhydrous DMSO to the solid UM-164. For the example

above, add 1 mL of DMSO.

4. Vortex the solution until the UM-164 is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary.

5. Aliquot the stock solution into single-use, light-protected vials.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations
Logical Troubleshooting Workflow for UM-164 Stability
Issues
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UM-164 Stability Troubleshooting

Unexpected Experimental Results
(e.g., loss of activity)

Verify Storage Conditions
(Solid & Stock Solution)

Review Handling Procedures
(e.g., freeze-thaw, light exposure)

Correct

Incorrect Storage
(e.g., wrong temp, expired)

Incorrect

Examine Solution Preparation
(Solvent quality, solubility issues)

Correct

Improper Handling
(e.g., multiple freeze-thaws)

Incorrect

Solution Issue
(e.g., precipitation, old solvent)

Issue Found

Perform Quality Control
(e.g., HPLC, new experiment with fresh sample)

Correct

Order New CompoundRevise Experimental Protocol

Degradation ConfirmedCompound OK, check experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying potential stability issues with UM-164.
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Potential Degradation Pathways for UM-164
(Hypothesized)

Hypothesized Degradation Pathways of UM-164

Hydrolysis

Oxidation
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Sulfur Oxidation
(Thiazole Ring)

Oxidizing Agent

N-Oxidation
(Piperazine Ring)
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Caption: Potential degradation pathways of UM-164 based on its chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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